Cas no 2228391-68-0 (2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid)

• Product Name: 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid
• CAS No: 2228391-68-0
• MF: C₉H₅F₃O₃S
• MW: 250.194411993027
• CID: 5849338
• PubChem ID: 134159194
• Update Time: 2026-03-11

2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylthio)benzoylformic acid
• 2-oxo-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
• Benzeneacetic acid, α-oxo-4-[(trifluoromethyl)thio]-
• Benzeneacetic acid, α-?oxo-?4-?[(trifluoromethyl)?thio]?-
• 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid
• 2-oxo-2-{4-[(trifluoromethyl)sulfanyl]phenyl}acetic acid
• 2-oxo-2-[4-(trifluoromethylsulfanyl)phenyl]acetic acid
• MFCD31720188
• 2228391-68-0
• EN300-1940988

• Inchi： 1S/C9H5F3O3S/c10-9(11,12)16-6-3-1-5(2-4-6)7(13)8(14)15/h1-4H,(H,14,15)
• InChI Key： CEWQBMMGGSNFAL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)C(=O)O)=CC=1)C(F)(F)F

Computed Properties

• Exact Mass: 249.99114968g/mol
• Monoisotopic Mass: 249.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 260.5±40.0 °C(Predicted)
• pka: 1.92±0.54(Predicted)

Additional information on 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid

Introduction to 2-Oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic Acid (CAS No. 2228391-68-0)

2-Oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid (CAS No. 2228391-68-0) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoromethyl group and a sulfanyl moiety, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid is defined by its molecular formula C₁₀H₇F₃O₃S, with a molecular weight of approximately 258.21 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The sulfanyl moiety, on the other hand, can enhance the compound's solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, the study of 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anticancer properties. For instance, studies have demonstrated that 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models.

Beyond its anti-inflammatory effects, 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid has been explored for its use as a synthetic intermediate in organic synthesis. The presence of multiple functional groups provides a versatile platform for chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities. This versatility has led to its application in the development of novel materials and catalysts.

The synthesis of 2-oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid typically involves multi-step processes that utilize advanced synthetic techniques. One common approach involves the reaction of 4-(trifluoromethyl)thiophenol with an appropriate acylating agent followed by oxidation to form the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

In conclusion, 2-Oxo-2-{4-(trifluoromethyl)sulfanylphenyl}acetic acid (CAS No. 2228391-68-0) is a multifunctional compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.